Cas no 649552-17-0 (1(3H)-Isobenzofuranone, 3-butylidene-7-(phenylmethoxy)-)

• Product Name: 1(3H)-Isobenzofuranone, 3-butylidene-7-(phenylmethoxy)-
• CAS No: 649552-17-0
• MF: C₁₉H₁₈O₃
• MW: 294.344425678253
• CID: 411446
• PubChem ID: 71377902
• Update Time: 2025-04-19

1(3H)-Isobenzofuranone, 3-butylidene-7-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 3-butylidene-7-(phenylmethoxy)-
• 3-butylidene-7-phenylmethoxy-2-benzofuran-1-one
• DTXSID20800529
• 7-(Benzyloxy)-3-butylidene-2-benzofuran-1(3H)-one
• 649552-17-0

• Inchi： 1S/C19H18O3/c1-2-3-11-16-15-10-7-12-17(18(15)19(20)22-16)21-13-14-8-5-4-6-9-14/h4-12H,2-3,13H2,1H3
• InChI Key： DLXWHFSLROSSMZ-UHFFFAOYSA-N
• SMILES： O1C(C2C(=CC=CC=2C1=CCCC)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 294.12564
• Monoisotopic Mass: 294.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53